![molecular formula C17H19NO3 B3937911 2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide](/img/structure/B3937911.png)
2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide
Overview
Description
2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide is a chemical compound that has been widely researched for its potential applications in the field of medicinal chemistry. It is a member of the acetanilide class of compounds and has been shown to exhibit a range of pharmacological properties.
Mechanism of Action
The exact mechanism of action of 2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide is not fully understood, but it is thought to involve inhibition of prostaglandin synthesis and activation of the endogenous opioid system.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce pain and inflammation in animal models. It has also been shown to have a mild effect on body temperature, suggesting that it may have antipyretic properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide in lab experiments is its relatively low toxicity. However, its solubility in water is limited, which can make it difficult to work with in certain applications.
Future Directions
There are several potential future directions for research on 2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide. One area of interest is its potential use as a novel analgesic agent. Additionally, further studies could explore its potential applications in the treatment of inflammatory conditions or fever. Finally, research could focus on developing more efficient synthesis methods for the compound to improve its accessibility for future research.
Scientific Research Applications
2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide has been the subject of extensive research due to its potential applications as a therapeutic agent. It has been shown to exhibit analgesic, anti-inflammatory, and antipyretic properties, making it a promising candidate for the treatment of various conditions.
properties
IUPAC Name |
2-methoxy-N-(2-methoxy-5-methylphenyl)-2-phenylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-12-9-10-15(20-2)14(11-12)18-17(19)16(21-3)13-7-5-4-6-8-13/h4-11,16H,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUPJKWBTYWZYIS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(C2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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